Cas no 447401-91-4 (Ethyl 1-Ethylpyrazole-4-carboxylate)

• Product Name: Ethyl 1-Ethylpyrazole-4-carboxylate
• CAS No: 447401-91-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD16620009
• CID: 1057481
• Update Time: 2025-04-20

Ethyl 1-Ethylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-Pyrazole-4-carboxylic acid ethyl ester
• Ethyl 1-Ethylpyrazole-4-carboxylate
• Ethyl 1-ethyl-1H-pyrazole-4-carboxylate
• ethyl 1-cytosinepentanoate
• ethyl 1-ethyl-1H-pyrazol-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-, ethyl ester
• XDGRKQJBBYAGQA-UHFFFAOYSA-N
• Ethyl1-Ethylpyrazole-4-carboxylate
• 6650AJ
• TRA0044612
• SY024516

• MDL： MFCD16620009
• Inchi： 1S/C8H12N2O2/c1-3-10-6-7(5-9-10)8(11)12-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： XDGRKQJBBYAGQA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C=1)CC)=O

Computed Properties

• Exact Mass: 168.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Topological Polar Surface Area: 44.1

Experimental Properties

• PSA: 44.12000
• LogP: 1.07970